3-(4-propoxyphenyl)-N-(tetrahydro-2-furanylmethyl)acrylamide

• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• IUPAC Name: (E)-N-(oxolan-2-ylmethyl)-3-(4-propoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C17H23NO3/c1-2-11-20-15-8-5-14(6-9-15)7-10-17(19)18-13-16-4-3-12-21-16/h5-10,16H,2-4,11-13H2,1H3,(H,18,19)/b10-7+
• InChI Key: HMFGMHMDHIPCTG-JXMROGBWSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C/C(=O)NCC2CCCO2
• SMILES: CCCOC1=CC=C(C=C1)C=CC(=O)NCC2CCCO2

Description

3-(4-propoxyphenyl)-N-(tetrahydro-2-furanylmethyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as PPFMA and is a derivative of acrylamide. It has been the subject of extensive research in recent years due to its unique properties and potential benefits.

Mechanism of Action

The exact mechanism of action of PPFMA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
PPFMA has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the inflammatory response. It also reduces the production of reactive oxygen species, which can cause tissue damage. Additionally, PPFMA has been shown to have analgesic effects, reducing pain in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of PPFMA is its potent anti-inflammatory and analgesic properties. This makes it a promising candidate for the development of new drugs. However, one of the limitations of PPFMA is its relatively complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on PPFMA. One area of interest is in the development of new drugs for the treatment of inflammatory diseases. Additionally, PPFMA has been shown to have potential as a neuroprotective agent, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the potential applications of PPFMA in these areas.
Conclusion:
In conclusion, PPFMA is a promising compound that has potential applications in various fields. Its potent anti-inflammatory and analgesic properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action and potential applications of PPFMA.

Synthesis Methods

PPFMA can be synthesized through a multistep process. The first step involves the reaction of 4-propoxyphenylboronic acid with 2-furanyl methyl bromide to form the intermediate product. This intermediate product is then reacted with acryloyl chloride to form PPFMA.

Scientific Research Applications

PPFMA has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the development of new drugs. PPFMA has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases.